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Compound of Interest |

Compound Name: DIVINYLTIN DICHLORIDE
CAS No.: 7532-85-6
Cat. No.: B1582001
\ 7

Product Focus: Divinyltin Dichloride (DVTD) CAS Registry Number: 7532-85-6 Formula: C

H
Cl

Sn Molecular Weight: 243.71 g/mol [1][2]

Executive Summary: The Vinyltin Advantage

Divinyltin dichloride (DVTD) represents a specialized class of organotin compounds distinct
from the more ubiquitous alkyl (butyl/methyl) and aryl (phenyl) analogs. While Dibutyltin
dichloride (DBTD) is the industry standard for catalysis and stabilization, DVTD offers unique
reactivity due to the vinyl functional group attached directly to the tin center. This unsaturation
allows for polymerization and copolymerization reactions that are impossible with saturated
alkyltins.

This guide provides a rigorous spectroscopic characterization of DVTD, contrasting it with its
primary alternatives: Dibutyltin Dichloride (DBTD) and Diphenyltin Dichloride (DPTD). The
focus is on enabling researchers to definitively validate the identity and purity of DVTD using
NMR, IR, and MS techniques.

Comparative Snapshot: DVTD vs. Alternatives
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Divinyltin Dichloride Dibutyltin Dichloride Diphenyltin

Feature : .
(DVTD) (DBTD) Dichloride (DPTD)
CAS No. 7532-85-6 683-18-1 1135-99-5
Physical State Colorless Liquid White Crystalline Solid ~ White Crystalline Solid
o Polymerizable (C=C), Lewis Acid, Lewis Acid, rigid
Key Reactivity ] ] o
Lewis Acid Transesterification structure

(C=C) aromatic

Diagnostic IR (C=C) ~1580 cm (C-H) alkyl ~2960 cm
~1430, 1480 cm

Vinyl multiplets (5.5— Alkyl multiplets (0.9— Aromatic multiplets

Diagnostic NMR
7.5 ppm) 1.8 ppm) (7.3-7.8 ppm)

Spectroscopic Deep Dive
Nuclear Magnetic Resonance (NMR) Characterization

NMR is the most definitive tool for characterizing DVTD. The presence of magnetically active

tin isotopes (

Sn and

Sn, both spin 1/2) creates distinctive satellite patterns that serve as a built-in purity check.

H NMR Analysis

Unlike the high-field alkyl signals of DBTD, DVTD displays complex multiplets in the olefinic
region.

o Chemical Shift:

5.7 — 7.2 ppm (Complex ABC or ABX system due to vinyl protons).

o Coupling: The vinyl protons exhibit strong coupling to the central tin atom. Look for Sn-H
satellites (sidebands) flanking the main vinyl signals.

o : Typically ~70-80 Hz (Geminal).

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o : Typically ~150-180 Hz (Trans) and ~70-90 Hz (Cis).
o Note: The magnitude of

is a direct probe of the coordination geometry; values increase significantly if the tin center
is coordinated by Lewis bases (e.g., DMSO, pyridine).

Sn NMR Analysis

Direct observation of the tin nucleus eliminates background interference from organic
impurities.

e DVTD Shift: Typically

-30 to +10 ppm (relative to Me

Sn). The vinyl group is electron-withdrawing compared to butyl, causing a downfield shift
relative to DBTD.

o Comparison:
o DBTD:

+100 to +120 ppm (Alkyl shielding effects).

o DPTD:

-20 to -40 ppm (Aromatic ring current effects).

C NMR Analysis

¢ Vinyl Carbons: Two distinct signals in the

125-145 ppm range.
o Satellites: Strong

Sn-

C coupling is observed. The ratio of satellite intensities confirms the presence of a single tin
atom per molecule.
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Infrared Spectroscopy (FT-IR)

IR is critical for confirming the integrity of the vinyl group and the Sn-Cl bond.

Frequency (cm
Vibration Mode Structural Causality

)

Diagnostic for the vinyl group.
Absent in DBTD. Distinct from
1580 — 1595 the aromatic ring breathing of
DPTD (which usually appears
as doublets near 1430/1480).

(C=C) Stretch

The Sn-Vinyl bond is stronger
and stiffer than Sn-Butyl,
shifting this band to higher

(Sn-C) Stretch 520 - 550 energy compared to DBTD
(~500-520 cm

).

Highly sensitive to hydrolysis.
Broadening or disappearance
300 - 350 of this band indicates

conversion to organotin

(Sn-ClI) Stretch

oxide/hydroxide.

Weak, sharp bands above
3000 cm

3040 — 3060 , contrasting with the strong
alkyl C-H bands (<3000 cm

(C-H) Vinyl

) of DBTD.

Mass Spectrometry (MS)

Organotin compounds exhibit a unique "fingerprint" due to the rich isotopic abundance of Tin
(10 stable isotopes).
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« Isotopic Cluster: The molecular ion [M]

and fragment ions will not appear as single peaks but as broad clusters spanning ~10-12
mass units. The most abundant isotopes are

Sn,
Sn, and
Sn.

e Chlorine Pattern: The presence of two chlorine atoms adds a characteristic 9:6:1 intensity
pattern (M, M+2, M+4) superimposed on the tin cluster.

Fragmentation Pathway (EI-MS):
e Molecular lon: [Vi

SnCl

]
(m/z ~244 for
Sn,
Cl).
e Primary Loss: Loss of one Vinyl radical (*\CH=CH
, 27 Da)
[ViSnCI
]
(m/z ~217).
e Secondary Loss: Loss of Chlorine radical («Cl, 35 Da)
[Vi

SnCl]
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(m/z ~209).
» Base Peak: Often the mono-organotin cation [ViSnCl]

or the bare metal halide [SnCl]

Experimental Protocols
Protocol A: Sample Preparation for NMR

e Solvent: Deuterated Chloroform (CDCI

) is standard. For moisture-sensitive samples, use anhydrous CDCI
stored over molecular sieves.

e Concentration: ~20-30 mg of DVTD in 0.6 mL solvent.
e Tube: Standard 5mm NMR tube.
e Precaution: Organotins are toxic.[3] Preparation must be conducted in a fume hood.

o Self-Validation: Check the water peak in CDCI

(

1.56). If broadened or shifted, hydrolysis of the Sn-Cl bond may have occurred (generating
HCI).

Protocol B: Purity Assessment via Disproportionation
Check

DVTD is often synthesized via the Kocheshkov redistribution reaction:

Common impurities are Vinyltin Trichloride and Trivinyltin Chloride.[4]

e Test: Run

Sn NMR.
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e Result: A single peak confirms pure DVTD. Multiple peaks indicate incomplete redistribution.
o Trivinyltin Chloride:[4][5] Typically upfield of DVTD.
o Vinyltin Trichloride:[5][6] Typically downfield of DVTD.

Visualized Workflows
Characterization Logic Flow

The following diagram illustrates the decision matrix for validating DVTD synthesis and purity.

Crude Divinyltin Dichloride

Step 1: FT-IR Screening

l

Check 1580 cm-1 (C=C)
& 300-350 cm-1 (Sn-Cl)

ands Present

Step 2: NMR Sample Prep

(Anhydrous CDCI3)
1H NMR Analysis 119Sn NMR Analysis

Vinyl Multiplets
+ Sn Satellites

Single Peak
(-30 to +10 ppm)

Purity Decision
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Click to download full resolution via product page

Caption: Step-by-step workflow for the spectroscopic validation of Divinyltin Dichloride.

Mass Spectrometry Fragmentation Pathway

Understanding the fragmentation helps identify the compound in complex mixtures (e.g.,

[ViSnCI2]+ [SnCI+
(Loss of Vinyl) (Inorganic Core)

polymerization broths).

- Vinyl/Cl

Molecular lon
[Vi2SnCI2]+. -35Da (Cl)
(m/z ~244)

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in Electron lonization (El) Mass
Spectrometry.
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e Divinyltin Dichloride Product Data

o ChemicalBook CAS 7532-85-6 Entry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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